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Levodropropizine-d8 is a deuterium-labeled analog of Levodropropizine, primarily intended for use as an

internal standard (IS) in the quantitative bioanalysis of its parent drug via techniques like LC-MS/MS [1]

[2]. The parent compound, Levodropropizine, is a well-documented, effective, and well-tolerated peripheral

antitussive (cough suppressant) agent [3] [4] [5].

Physicochemical Properties

The table below summarizes the key characteristics of Levodropropizine-d8.

Property Specification

Molecular Formula C₁₃H₁₂D₈N₂O₂ [6] [7] [8]

Molecular Weight 244.36 g/mol [6] [7] [8]

CAS Number Not Assigned (Unlabeled Levodropropizine: 99291-25-5) [9] [7]

Synonyms (S)-(-)-Dropropizine-d8; DF-526-d8 [1] [7]

Purity ≥98% [6] [8]

Storage Sealed, dry, at 2-8°C or as recommended on the Certificate of Analysis [6] [8]
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Recommended Application and Workflow

Levodropropizine-d8 should be used as a stable isotope-labeled internal standard to correct for variability in

sample preparation and ionization efficiency during mass spectrometric analysis.

The following diagram illustrates the core bioanalytical workflow for using Levodropropizine-d8 in sample

preparation and analysis:

Start: Biological Sample
(Plasma/Serum)

1. Add Levodropropizine-d8
Internal Standard

2. Protein Precipitation
(e.g., with Acetonitrile)

3. Centrifuge &
Collect Supernatant

4. LC-MS/MS
Analysis

5. Quantitative Data
Analysis

Click to download full resolution via product page

Preparation of Stock Solutions and Calibrators
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This section outlines the standard procedures for preparing solutions for a quantitative assay.

3.1 Stock and Working Solution Preparation

Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of Levodropropizine-d8.
Transfer to a 10 mL volumetric flask and dissolve using DMSO to volume. This stable stock solution

can be stored at -20°C [8].
Working IS Solution (1 µg/mL): Pipette 100 µL of the stock solution into a new container and dilute

with 9.9 mL of a suitable solvent like methanol or water to obtain a 1 µg/mL working solution.

3.2 Calibration Standard Preparation Spike appropriate volumes of the working standard solution into

blank biological matrix to create a calibration curve. The table suggests a representative calibration range.

Calibration Level
Target Concentration
(ng/mL)

Volume of Working IS to
Add

Lower Limit of Quantification
(LLOQ)

1.0 10 µL

Low (CAL 1) 3.0 30 µL

Mid (CAL 2) 25 250 µL

High (CAL 3) 80 800 µL

Proposed LC-MS/MS Analytical Conditions

The following method parameters should be optimized for your specific instrument but serve as a starting

point.

HPLC Conditions:

Column: C18 (e.g., 100 mm x 2.1 mm, 3.5 µm)

Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Program from 10% B to 90% B over 5 minutes
Flow Rate: 0.3 mL/min

Injection Volume: 5-10 µL
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MS/MS Conditions (ESI Positive Mode):

Ionization Mode: Electrospray Ionization (ESI+)
Detection: Multiple Reaction Monitoring (MRM)

Levodropropizine-d8 MRM Transition: m/z 245.2 → ... (Note: The specific product ion for
Levodropropizine-d8 was not available in the search results. This must be determined

empirically).
The unlabeled Levodropropizine has a molecular weight of 236.32 g/mol [7]. The +8 Da mass

shift from deuterium labeling gives Levodropropizine-d8 its distinct mass for detection.

Method Validation Parameters

While full validation data was not available, any bioanalytical method should be validated for the following

parameters when using Levodropropizine-d8 as an IS:

Selectivity and Specificity: Confirm no interference at the retention times of the analyte and IS.
Linearity and Range: A calibration curve with a coefficient of determination (R²) ≥ 0.99 is typically

required.
Accuracy and Precision: Both within-run and between-run assessments should meet accepted

criteria (e.g., ±15% bias, ≤15% RSD).
Stability: Evaluate the stability of the IS in stock solution and in the processed matrix under various

storage and handling conditions.

Pharmacological Context of the Parent Drug

Understanding the parent drug's properties is crucial for designing relevant biological experiments.

Mechanism of Action: Levodropropizine is a peripherally acting antitussive. It suppresses cough

by inhibiting sensory C-fiber activation and reducing the release of neuropeptides in the airways,
unlike centrally-acting drugs like dextromethorphan or codeine [4] [5].

Clinical Efficacy: A meta-analysis of 1,178 patients showed that Levodropropizine was significantly
more effective than central antitussives in reducing cough frequency, severity, and nocturnal

awakenings in both adults and children [3] [4].
Pharmacokinetics (Levodropropizine):

Absorption: Rapidly absorbed; time to peak plasma concentration is ~0.75 hours for
immediate-release formulations [5].

Elimination: Elimination half-life is approximately 2.3 ± 0.5 hours, with about 35% excreted
unchanged in urine [5].
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The following diagram summarizes the key pharmacokinetic and pharmacodynamic properties of the parent

drug, Levodropropizine, which inform the bioanalysis context:

Pharmacokinetics
• Rapid Absorption (Tmax: ~0.75h)

• Half-life: ~2.3 hours
• Renal Excretion

Pharmacodynamics
(Mechanism of Action)

Inhibits Airway
Sensory C-fibers

Oral Administration

Peripheral Antitussive Effect

Click to download full resolution via product page

Important Safety and Handling Notes

Intended Use: Levodropropizine-d8 is labeled "For research use only" and is not for diagnostic or

therapeutic human use [1] [6].
Handling: Researchers should consult the Safety Data Sheet (SDS) from their supplier for specific

handling and disposal instructions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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